molecular formula C22H35ClN2 B2728224 1-(2-methylallyl)-2-undecyl-1H-benzo[d]imidazole hydrochloride CAS No. 1052077-14-1

1-(2-methylallyl)-2-undecyl-1H-benzo[d]imidazole hydrochloride

Cat. No. B2728224
CAS RN: 1052077-14-1
M. Wt: 362.99
InChI Key: IXHQQKLTFQXTON-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(2-methylallyl)-2-undecyl-1H-benzo[d]imidazole hydrochloride is a chemical compound that has been widely used in scientific research. It is a hydrochloride salt of 1-(2-methylallyl)-2-undecyl-1H-benzo[d]imidazole, which is a benzimidazole derivative. This compound has shown promising results in various scientific studies and has been used as a tool in biochemical and physiological research.

Scientific Research Applications

Therapeutic Potential and Mechanisms

1-(2-Methylallyl)-2-undecyl-1H-benzo[d]imidazole hydrochloride belongs to a class of compounds known for a wide range of biological activities. Benzimidazole derivatives, for example, are recognized for their therapeutic versatility in the medical field, including antimicrobial, antiviral, antidiabetic, anticancer, anti-helminthic, antioxidant, anti-fungal, anti-allergic, anti-parasitic, anti-proliferative, anti-HIV, anti-convulsant, anti-inflammatory, anti-hypertensive, and proton pump inhibitor effects. These derivatives have been a cornerstone in medicinal chemistry due to their ability to interact with various biological targets, offering a broad spectrum of therapeutic applications (B Vasuki et al., 2021).

Antitumor Activity

The antitumor potential of benzimidazole derivatives, including compounds similar to 1-(2-Methylallyl)-2-undecyl-1H-benzo[d]imidazole hydrochloride, has been highlighted in several studies. These compounds have shown promising results in inhibiting the growth of various cancer cell lines, with mechanisms that may include DNA interaction, inhibition of cancer cell proliferation, and induction of apoptosis. Specific derivatives have been noted for their selectivity and potency against certain types of cancer cells, suggesting the potential for the development of new anticancer therapies (M. Iradyan et al., 2009).

Antimicrobial Properties

The antimicrobial properties of benzimidazole and its derivatives have been extensively researched. These compounds exhibit a broad spectrum of activity against bacteria, fungi, and viruses, making them valuable in the development of new antimicrobial agents. The mechanism of action often involves disruption of microbial cell wall synthesis, inhibition of nucleic acid synthesis, or interference with protein synthesis, contributing to their efficacy in treating various infections (L. Emami et al., 2022).

Pharmacological Diversity

The structural diversity of benzimidazole derivatives provides a wide range of pharmacological activities. Modifications to the benzimidazole core structure have led to compounds with enhanced biological activities and reduced toxicity. This versatility underscores the importance of benzimidazole derivatives in drug discovery and development, offering potential for the creation of novel therapeutic agents across a spectrum of diseases (R. Babbar et al., 2020).

properties

IUPAC Name

1-(2-methylprop-2-enyl)-2-undecylbenzimidazole;hydrochloride
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H34N2.ClH/c1-4-5-6-7-8-9-10-11-12-17-22-23-20-15-13-14-16-21(20)24(22)18-19(2)3;/h13-16H,2,4-12,17-18H2,1,3H3;1H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IXHQQKLTFQXTON-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCCCCCCCCCC1=NC2=CC=CC=C2N1CC(=C)C.Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H35ClN2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

363.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-methylallyl)-2-undecyl-1H-benzo[d]imidazole hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.